(3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol

• IUPAC Name: [(3S,4S)-3,4-dihydroxy-4-methylpiperidin-1-yl]-imidazo[1,2-a]pyridin-6-ylmethanone
• InChI: InChI=1S/C14H17N3O3/c1-14(20)4-6-17(9-11(14)18)13(19)10-2-3-12-15-5-7-16(12)8-10/h2-3,5,7-8,11,18,20H,4,6,9H2,1H3/t11-,14-/m0/s1
• InChI Key: GCKPDBYIVVDJIK-FZMZJTMJSA-N
• Canonical SMILES: CC1(CCN(CC1O)C(=O)C2=CN3C=CN=C3C=C2)O
• Isomeric SMILES: C[C@@]1(CCN(C[C@@H]1O)C(=O)C2=CN3C=CN=C3C=C2)O
• Molecular Formula: C14H17N3O3
• Molecular Weight: 275.30 g/mol

Description

(3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol, also known as IPMD, is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. IPMD is a piperidine-based compound that has been synthesized and studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol is not fully understood, but it is believed to act as an agonist of the sigma-1 receptor. The sigma-1 receptor is a protein that is involved in various cellular processes, including cell survival, differentiation, and neurotransmission. Activation of the sigma-1 receptor by (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol can lead to the modulation of various signaling pathways, resulting in the observed pharmacological effects.
Biochemical and Physiological Effects:
(3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been shown to have various biochemical and physiological effects, including neuroprotection, anti-tumor activity, and vasodilation. In neuroprotection, (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been shown to protect neurons from oxidative stress and glutamate-induced toxicity. In anti-tumor activity, (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. In vasodilation, (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been shown to relax blood vessels, which can potentially lower blood pressure.

Advantages and Limitations for Lab Experiments

One advantage of using (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol in lab experiments is its potential therapeutic applications in various fields of research. (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has shown promise in treating neurodegenerative diseases, cancer, and cardiovascular disease. However, one limitation of using (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol in lab experiments is its limited availability and high cost. (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol is a relatively new compound, and its synthesis can be complex, which can limit its use in certain experiments.

Future Directions

There are several future directions for (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol research, including the development of more efficient synthesis methods, the identification of its molecular targets, and the optimization of its pharmacological properties. Additionally, further studies are needed to fully understand the mechanism of action of (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol and its potential therapeutic applications in various fields of research.

Synthesis Methods

The synthesis of (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol involves the reaction of 4-methylpiperidine with imidazo[1,2-a]pyridine-6-carbonyl chloride in the presence of a base. The reaction results in the formation of (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol, which can be purified through column chromatography. The purity of the compound can be confirmed through analytical techniques such as NMR and mass spectrometry.

Scientific Research Applications

(3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been studied for its potential therapeutic applications in various fields of research, including neuroscience, cancer research, and cardiovascular disease. In neuroscience, (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been shown to have neuroprotective effects and can potentially be used to treat neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been studied for its anti-tumor properties and has shown promise in inhibiting the growth of cancer cells. In cardiovascular disease, (3S*,4S*)-1-(imidazo[1,2-a]pyridin-6-ylcarbonyl)-4-methylpiperidine-3,4-diol has been shown to have vasodilatory effects and can potentially be used to treat hypertension.